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Introduction

The Realon™ Protein Tagging System is a novel, two-component technology designed for the
specific, covalent labeling of proteins of interest (POIs) in a variety of experimental contexts.
This system enables researchers to attach a wide range of functional probes, including
fluorophores, biotin, or other small molecules, to their target protein with high specificity and
efficiency. The technology is based on the enzymatic reaction between a small, genetically
encoded peptide tag (the Realon-tag) and a specific ligase (Realon Ligase), which catalyzes
the covalent attachment of a functionalized Realon Probe.

This system offers exceptional flexibility for studying protein localization, trafficking,
interactions, and turnover in both live and fixed cells, as well as in cell lysates. Its high signal-
to-noise ratio and the photostability of the associated fluorescent probes make it an ideal
choice for a range of applications from standard fluorescence microscopy to super-resolution
imaging.
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Principle of the Technology

The Realon™ system is comprised of three key components:

o The Realon-tag: A genetically encoded 12-amino acid peptide (Gly-Ser-Leu-GIn-Ala-Tyr-Arg-
Val-Met-Gly-Ser-lle) that is genetically fused to the N- or C-terminus of a protein of interest.
This tag is designed to be biochemically inert and minimally disruptive to protein function and
localization.

» The Realon Ligase: A highly specific, engineered enzyme that recognizes the Realon-tag
with high affinity. The ligase catalyzes the formation of a stable covalent bond between a
specific residue on the Realon-tag and the reactive group on the Realon Probe.

e The Realon Probes: A suite of small molecule probes that carry a recognition motif for the
Realon Ligase and a functional headgroup (e.g., a fluorophore). These probes are cell-
permeable for live-cell labeling.

The labeling reaction is rapid, specific, and can be performed under a wide range of
physiological conditions, making it suitable for diverse experimental setups.
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Caption: Mechanism of Realon™ enzymatic labeling.
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Quantitative Data Summary

The Realon™ system provides high efficiency and specificity. The performance of our
fluorescent Realon Probes has been characterized across multiple applications.

Table 1. Realon™ Probe Labeling Efficiency

o In Vitro In Vivo
Excitation L . .
Probe Name (nm) Emission (nm) Efficiency (%) Efficiency (%)
nm
[1] [2]
Realon-488 495 519 > 98% > 95%
Realon-555 555 580 > 97% > 92%
| Realon-647 | 650 | 668 | > 98% | > 96% |
Table 2: Signal-to-Noise Ratio in Cellular Imaging
Probe Name Application Signal-to-Noise Ratio[3]
Realon-488 Cytoplasmic Protein 15.2+1.8
Realon-555 Membrane Protein 125+2.1
| Realon-647 | Nuclear Protein | 18.9 + 2.5 |
Table 3: Photostability of Realon™ Probes
Probe Name lllumination Power Half-life (seconds)[4]
Realon-488 5 mW @ 488nm 110
Realon-555 5mW @ 561nm 145

| Realon-647 | 5 mW @ 640nm | 180 |

Experimental Protocols
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Caption: General experimental workflow for the Realon™ system.

Plasmid Construction for Realon-tagged Proteins

o Select a Realon™ expression vector with the tag positioned at the desired terminus (N- or
C-terminus).

» Amplify the gene encoding your protein of interest (POI) using PCR primers that include
appropriate restriction sites compatible with the vector's multiple cloning site (MCS). Ensure
the POl is in-frame with the Realon-tag sequence.

e Digest both the PCR product and the Realon™ vector with the selected restriction enzymes.
 Ligate the digested POl insert into the linearized Realon™ vector using T4 DNA ligase.
o Transform the ligation product into competent E. coli for plasmid amplification.

 Verify the sequence of the resulting construct by Sanger sequencing to ensure the POl is
correctly fused to the Realon-tag.

Expression in Mammalian Cells

e Culture mammalian cells of choice to 70-90% confluency in a suitable format (e.g., 6-well
plate with coverslips for imaging).

o Transfect the cells with the verified Realon-POI plasmid DNA using a transfection reagent of
your choice (e.g., lipofectamine-based reagents).
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 Incubate the cells for 24-48 hours post-transfection to allow for expression of the Realon-
tagged fusion protein. Expression levels can be optimized by varying DNA amount and
incubation time.

Protocol for Live-Cell Labeling (In Vivo)

o Prepare Labeling Medium: Dilute the desired Realon Probe to a final concentration of 1-5
UM in complete culture medium. Dilute the Realon Ligase stock to a final concentration of
1:1000 in the same medium. Pre-warm the medium to 37°C.

e Remove Growth Medium: Aspirate the growth medium from the cells expressing the Realon-
POI.

e Add Labeling Medium: Add the prepared labeling medium to the cells.
e |ncubate: Incubate the cells for 30 minutes at 37°C in a CO:2 incubator.

o Wash Cells: Aspirate the labeling medium. Wash the cells 2-3 times with pre-warmed
complete culture medium to remove unbound probe and ligase.

e Image: The cells are now ready for live-cell imaging. For best results, image in a suitable
imaging buffer (e.g., phenol red-free medium).

Protocol for Cell Lysate Labeling (In Vitro)

o Cell Lysis: Harvest cells expressing the Realon-POI and lyse them in a non-denaturing lysis
buffer (e.g., RIPA buffer without SDS, supplemented with protease inhibitors).

o Clarify Lysate: Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.
Transfer the supernatant to a new tube.

o Determine Protein Concentration: Measure the total protein concentration of the lysate using
a standard assay (e.g., BCA assay).

o Prepare Labeling Reaction: In a microcentrifuge tube, combine:

o Cell Lysate: 20-50 ug of total protein
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o Realon Ligase: 1 pL (1:100 dilution from stock)
o Realon Probe: 1 pL of 50 uM stock (final concentration ~1 pM)
o 10x Labeling Buffer: 5 pL
o Nuclease-free water to a final volume of 50 uL
 Incubate: Incubate the reaction for 60 minutes at room temperature, protected from light.

e Analyze: The labeled lysate is now ready for downstream analysis, such as SDS-PAGE and
in-gel fluorescence scanning or Western blot.

Application Example: Tracking GPCR Internalization

The Realon™ system can be used to monitor the dynamic trafficking of cell surface receptors.
Here, we illustrate its use in tracking the internalization of a G-protein coupled receptor (GPCR)
upon ligand stimulation.
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Caption: Tracking GPCR internalization using Realon™.

By labeling a Realon-tagged GPCR at the cell surface, researchers can initially observe a
distinct membrane fluorescence. Upon addition of an agonist, the internalization process can
be visualized in real-time as the fluorescent signal moves from the plasma membrane into
intracellular vesicles (endosomes). This allows for quantitative analysis of receptor trafficking
kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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